Cas no 29382-68-1 (2-ethenoxycarbonylbenzoic Acid)

• Product Name: 2-ethenoxycarbonylbenzoic Acid
• CAS No: 29382-68-1
• MF: C₁₀H₈O₄
• MW: 192.168123245239
• CID: 1439817
• PubChem ID: 221182
• Update Time: 2025-08-04

2-ethenoxycarbonylbenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-ethenoxycarbonylbenzoic acid
• Vinyl hydrogen phthalate polymers
• 2-[(ethenyloxy)carbonyl]benzoic acid
• Poly(hydrogen vinyl phthalate)
• Poly(vinyl hydrogen phthalate)
• Vinyl hydrogen phthalate polymer
• 1,2-Benzenedicarboxylic acid, monoethenyl ester, homopolymer
• Phthalic acid, polymers
• SureCN220576
• AC1Q5XA4
• POLYVINYL HYDROGEN PHTHALATE
• NSC 5269
• vinyloxycarbonyl benzoic acid
• 29382-68-1
• SCHEMBL220576
• P9A3LWL75P
• DTXSID80951920
• NSC5269
• NSC-5269
• 2-ethenoxycarbonylbenzoic Acid

• Inchi： 1S/C10H8O4/c1-2-14-10(13)8-6-4-3-5-7(8)9(11)12/h2-6H,1H2,(H,11,12)
• InChI Key： WWMQIJFJSHVMDM-UHFFFAOYSA-N
• SMILES： O(C=C)C(C1C=CC=CC=1C(=O)O)=O

Computed Properties

• Exact Mass: 192.04224
• Monoisotopic Mass: 192.042
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• Density: 1.268
• Boiling Point: 350.4°C at 760 mmHg
• Flash Point: 141.7°C
• Refractive Index: 1.564
• PSA: 63.6
• LogP: 1.68510

Additional information on 2-ethenoxycarbonylbenzoic Acid

Professional Introduction to 2-Ethenoxycarbonylbenzoic Acid (CAS No. 29382-68-1)

2-Ethenoxycarbonylbenzoic Acid, with the chemical formula C₈H₆O₃, is a versatile intermediate in organic synthesis and pharmaceutical chemistry. This compound, identified by its CAS number 29382-68-1, has garnered significant attention in recent years due to its utility in the development of novel therapeutic agents and advanced materials. Its unique structure, featuring both an ester group and a benzoic acid moiety, makes it a valuable building block for synthetic chemists.

The benzoic acid core of 2-Ethenoxycarbonylbenzoic Acid is well-known for its role in various biological processes and its incorporation into drug molecules. Benzoic acid derivatives are frequently explored for their potential antimicrobial, anti-inflammatory, and antioxidant properties. The presence of the ethenoxycarbonyl (acetoxyacetyl) group in this compound enhances its reactivity, allowing for further functionalization through condensation, hydrolysis, or transesterification reactions. These attributes make it particularly useful in the synthesis of complex molecules.

In recent years, researchers have been investigating the applications of 2-Ethenoxycarbonylbenzoic Acid in medicinal chemistry. One notable area of interest is its use as a precursor in the synthesis of nonsteroidal anti-inflammatory drugs (NSAIDs). The benzoic acid moiety can be modified to introduce specific pharmacophores that interact with target enzymes or receptors, while the ester group provides a handle for further derivatization. For instance, studies have demonstrated its role in developing novel COX-2 inhibitors, which are designed to reduce inflammation without causing significant gastrointestinal side effects.

Additionally, 2-Ethenoxycarbonylbenzoic Acid has been explored in the field of material science. Its ability to undergo polymerization reactions makes it a candidate for creating advanced polymers with tailored properties. These polymers could find applications in coatings, adhesives, and even biodegradable materials. The incorporation of benzoic acid derivatives into polymer backbones can enhance mechanical strength and thermal stability, making them suitable for industrial applications.

The pharmaceutical industry has also leveraged 2-Ethenoxycarbonylbenzoic Acid in the development of kinase inhibitors. Kinases are enzymes involved in cell signaling pathways and are often targeted in cancer therapy. By modifying the structure of 2-Ethenoxycarbonylbenzoic Acid, researchers can create compounds that selectively inhibit specific kinases, thereby disrupting cancer cell proliferation. Preliminary studies have shown promising results in vitro, suggesting potential for further development into clinical candidates.

Another emerging application of 2-Ethenoxycarbonylbenzoic Acid is in the realm of agrochemicals. Its derivatives can be used as intermediates in synthesizing herbicides and fungicides. The benzoic acid component contributes to the bioactivity of these compounds by interacting with biological targets in plants, while the ester group allows for modifications that enhance environmental stability and bioavailability.

The synthesis of 2-Ethenoxycarbonylbenzoic Acid typically involves the reaction of ethyl cyanoacetate with benzoyl chloride or benzaldehyde derivatives under controlled conditions. This reaction proceeds via an acylation mechanism, where the ethenoxycarbonyl group is introduced as a protecting moiety for subsequent functionalization. The purity and yield of this compound are critical for its applications in pharmaceuticals and materials science, necessitating rigorous purification protocols such as recrystallization or column chromatography.

In conclusion, 2-Ethenoxycarbonylbenzoic Acid (CAS No. 29382-68-1) is a multifaceted compound with significant potential across multiple industries. Its structural features enable diverse applications in drug development, material science, and agrochemicals. As research continues to uncover new synthetic pathways and functional modifications, the importance of this intermediate is likely to grow further. The ongoing exploration of its derivatives promises to yield innovative solutions to challenges faced by modern science and industry.